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Compound of Interest

Compound Name: Cerium trifluoromethanesulfonate

Cat. No.: B8022291 Get Quote

Introduction

Cerium(III) trifluoromethanesulfonate, also known as cerium(III) triflate, is a powerful and

versatile Lewis acid catalyst increasingly employed in organic synthesis and catalysis. Its high

catalytic activity, water tolerance, and recyclability make it an attractive option for a wide range

of chemical transformations. This technical guide provides an in-depth overview of cerium(III)

trifluoromethanesulfonate, including its chemical properties, safety data, and detailed

experimental protocols for its application in key organic reactions. This document is intended

for researchers, scientists, and drug development professionals seeking to leverage the unique

catalytic capabilities of this compound.

Chemical and Physical Properties
Cerium(III) trifluoromethanesulfonate is a white to off-white solid, typically available as a

hydrate. It is soluble in polar solvents, a characteristic that enhances its utility in various

reaction media.[1]
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Property Value Reference

CAS Number 76089-77-5 [2]

Molecular Formula C₃CeF₉O₉S₃ [2]

Molecular Weight 587.31 g/mol [2]

Appearance
White to off-white powder or

crystals

Solubility Soluble in water [3]

Safety and Hazard Information
Cerium(III) trifluoromethanesulfonate is a corrosive substance that requires careful handling.

Appropriate personal protective equipment (PPE), including gloves, safety goggles, and a lab

coat, should be worn at all times. Work should be conducted in a well-ventilated fume hood.

GHS Hazard Classification[4]

Hazard Class Category

Skin corrosion/irritation 1C

Serious eye damage/eye irritation 1

Hazard Statements (H-phrases)[4]

H314: Causes severe skin burns and eye damage.

H318: Causes serious eye damage.

Precautionary Statements (P-phrases)

P260: Do not breathe dust/fume/gas/mist/vapors/spray.

P280: Wear protective gloves/protective clothing/eye protection/face protection.

P301+P330+P331: IF SWALLOWED: Rinse mouth. Do NOT induce vomiting.
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P303+P361+P353: IF ON SKIN (or hair): Take off immediately all contaminated clothing.

Rinse skin with water/shower.

P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.

P310: Immediately call a POISON CENTER or doctor/physician.

First Aid Measures

Exposure Route First Aid Measures

Inhalation

Move the person to fresh air and keep

comfortable for breathing. Immediately call a

poison center or doctor.

Skin Contact

Take off immediately all contaminated clothing.

Rinse skin with water or shower. Immediately

call a poison center or doctor.

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing. Immediately call a poison

center or doctor.

Ingestion
Rinse mouth. Do NOT induce vomiting.

Immediately call a poison center or doctor.

Applications in Organic Synthesis
As a potent Lewis acid, cerium(III) trifluoromethanesulfonate catalyzes a variety of organic

reactions, including Friedel-Crafts acylations, acetalizations, and the deprotection of protecting

groups. Its utility is particularly noted in reactions requiring mild conditions and tolerance to

functional groups.

Experimental Protocols
Acetalization of Ketones
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This protocol describes a general procedure for the protection of a ketone as its dimethyl acetal

using cerium(III) trifluoromethanesulfonate as a catalyst.[1][5]

Materials:

Ketone (1.0 mmol)

Trimethyl orthoformate (1.5 mmol)

Methanol (5 mL)

Cerium(III) trifluoromethanesulfonate (0.05 mmol, 5 mol%)

Saturated sodium bicarbonate solution

Diethyl ether or other suitable extraction solvent

Anhydrous sodium sulfate

Round-bottom flask

Magnetic stirrer and stir bar

Standard laboratory glassware for work-up

Procedure:

To a stirred solution of the ketone (1.0 mmol) and trimethyl orthoformate (1.5 mmol) in

methanol (5 mL) in a round-bottom flask, add cerium(III) trifluoromethanesulfonate (0.05

mmol).

Stir the reaction mixture at room temperature. Monitor the reaction progress by thin-layer

chromatography (TLC).

Upon completion, quench the reaction by adding saturated sodium bicarbonate solution.

Extract the aqueous layer with diethyl ether.

Combine the organic extracts and wash with brine.
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Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced

pressure to afford the crude product.

Purify the product by column chromatography on silica gel if necessary.

Deprotection of Acetals
This protocol outlines a method for the chemoselective cleavage of acetals to their

corresponding carbonyl compounds using cerium(III) trifluoromethanesulfonate.[6][7]

Materials:

Acetal (1.0 mmol)

Nitromethane (saturated with water) (5 mL)

Cerium(III) trifluoromethanesulfonate (0.05 - 0.30 mmol, 5-30 mol%)

Water

Dichloromethane or other suitable extraction solvent

Anhydrous sodium sulfate

Round-bottom flask

Magnetic stirrer and stir bar

Standard laboratory glassware for work-up

Procedure:

To a solution of the acetal (1.0 mmol) in nitromethane saturated with water (5 mL), add

cerium(III) trifluoromethanesulfonate (0.05 mmol for dialkyl acetals, 0.30 mmol for cyclic

acetals).

Stir the mixture at room temperature. Monitor the reaction by TLC.

After the reaction is complete, add water to the reaction mixture.
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Extract the aqueous layer with dichloromethane.

Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate.

Filter and concentrate the solution under reduced pressure to yield the crude carbonyl

compound.

Purify the product by column chromatography if required.

Visualizations
Lewis Acid Catalyzed Acetalization Workflow
The following diagram illustrates the general workflow for the cerium(III)

trifluoromethanesulfonate-catalyzed acetalization of a carbonyl compound.
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Caption: Experimental workflow for Lewis acid catalyzed acetalization.

Illustrative Signaling Pathway Modulation by Cerium
Compounds
While cerium(III) trifluoromethanesulfonate is primarily used in organic synthesis, other cerium

compounds, such as cerium oxide nanoparticles, have been shown to interact with biological
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systems and modulate signaling pathways, often related to oxidative stress.[8][9] The diagram

below provides a simplified, illustrative example of how a cerium compound might influence a

cellular signaling pathway. Note: This is a generalized representation and not a direct pathway

for cerium(III) trifluoromethanesulfonate.
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Caption: Simplified model of a cerium compound modulating an oxidative stress signaling

pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10 / 10 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b8022291?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8022291?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

